Cas no 88850-36-6 (Butanedioic acid, bromo-, 4-(phenylmethyl) ester)

• Product Name: Butanedioic acid, bromo-, 4-(phenylmethyl) ester
• CAS No: 88850-36-6
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 1932404
• PubChem ID: 57057611
• Update Time: 2025-04-21

Butanedioic acid, bromo-, 4-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, bromo-, 4-(phenylmethyl) ester
• 88850-36-6
• 4-(benzyloxy)-2-bromo-4-oxobutanoic acid
• EN300-1145918

• Inchi： 1S/C11H11BrO4/c12-9(11(14)15)6-10(13)16-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,14,15)
• InChI Key： YUGFESCLVJNRHB-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)CC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.98407Da
• Monoisotopic Mass: 285.98407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų